Cas no 18926-24-4 (3-\u200bBromopropanoyl Isocyanate)

• Product Name: 3-\u200bBromopropanoyl Isocyanate
• CAS No: 18926-24-4
• MF: C₄H₄BrNO₂
• MW: 177.984060287476
• CID: 1382411
• PubChem ID: 13129703
• Update Time: 2025-04-20

3-\u200bBromopropanoyl Isocyanate Chemical and Physical Properties

Names and Identifiers

• 3-bromopropanoyl Isocyanate
• 3-bromo-1-isocyanato-propan-1-one
• 3-BROMOPROPIONYL ISOCYANATE
• RP00138
• Propanoyl isocyanate, 3-bromo-
• CTK0A3129
• AGN-PC-00L1P5
• 3-bromo-propionyl isocyanate
• 3-Brom-propionylisocyanat
• AKOS003623607
• AG-E-38152
• 3-bromo-1-isocyanato-propan-1-one; 3-BROMOPROPIONYL ISOCYANATE; RP00138; Propanoyl isocyanate, 3-bromo-; CTK0A3129; AGN-PC-00L1P5; 3-bromo-propionyl isocyanate; 3-Brom-propionylisocyanat; AKOS003623607; AG-E-38152;
• DTXSID10520603
• SCHEMBL11467408
• 3-?Bromopropanoyl Isocyanate
• J-512127
• 18926-24-4
• 3-\u200bBromopropanoyl Isocyanate

• Inchi： 1S/C4H4BrNO2/c5-2-1-4(8)6-3-7/h1-2H2
• InChI Key： JZKAOWBNIUWMLP-UHFFFAOYSA-N
• SMILES： BrCCC(N=C=O)=O

Computed Properties

• Exact Mass: 176.94254g/mol
• Monoisotopic Mass: 176.94254g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 2
• Complexity: 128
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.5Ų

Experimental Properties

• Density: 1.6±0.1 g/cm3
• Boiling Point: 188.1±23.0 °C at 760 mmHg
• Flash Point: 67.5±22.6 °C
• Vapor Pressure: 0.6±0.4 mmHg at 25°C

3-\u200bBromopropanoyl Isocyanate Security Information

• Signal Word：warning
• Hazard Statement： H303May be harmful if swallowed+H313Skin contact may be harmful+H333Inhalation may be harmful to the body
• Warning Statement： P264+P280+P305+P351+P338+P337+P313
• Safety Instruction： H303+H313+H333
• Storage Condition：storage at -4℃ (1-2weeks), longer storage period at -20℃ (1-2years)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Isocyanates